5,12-Diphenyltetracene

• IUPAC Name: 5,12-diphenyltetracene
• InChI: InChI=1S/C30H20/c1-3-11-21(12-4-1)29-25-17-9-10-18-26(25)30(22-13-5-2-6-14-22)28-20-24-16-8-7-15-23(24)19-27(28)29/h1-20H
• InChI Key: DWSKWYAKBATHET-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C3C=CC=CC3=C(C4=CC5=CC=CC=C5C=C42)C6=CC=CC=C6
• Molecular Formula: C30H20
• DSSTOX Substance ID: DTXSID90307030
• Molecular Weight: 380.5 g/mol
• CAS RN: 27130-32-1

Description

5,12-Diphenyltetracene (DPT) is a chemical compound with the molecular formula C30H20. It is a derivative of tetracene, which is part of the acene family.

Synthesis Analysis

The synthesis of DPT has been reported in the literature. One method involves the synthesis of aqueous colloidal nanoparticles of DPT. This process involves the treatment of 2,3-dibromonaphthalene and 1,3-diphenylisobenzofuran with n-BuLi to afford an epoxytetracene adduct. The adduct is then reduced with zinc dust in acetic acid at reflux and purified by column chromatography.

Molecular Structure Analysis

The crystal structure of DPT has been determined. The compound crystallizes in triclinic form, space group P1. The tetracene backbone is not planar but takes a somewhat twisted conformation. There is π–π stacking between the tetracene moieties.

Chemical Reactions Analysis

DPT has been studied for its ability to undergo singlet fission. Singlet fission is a process that occurs in select molecular systems wherein a singlet excited state divides its energy to form two triplet excitations on neighboring chromophores.

Physical And Chemical Properties Analysis

DPT has a density of 1.2±0.1 g/cm3, a boiling point of 546.0±40.0 °C at 760 mmHg, and a flash point of 283.0±21.4 °C. It has a molar refractivity of 129.0±0.3 cm3.

Scientific Research Applications

Crystal Structure and Properties

• Crystal Structure Analysis : 5,12-Diphenyltetracene has been analyzed for its crystal structure. It crystallizes in a triclinic form, exhibiting a twisted conformation in the tetracene backbone and features π-π stacking between the tetracene moieties (Kitamura et al., 2006).

Synthesis Methods

• Formylation of 5,12-Diphenyltetracene : Research has focused on synthesizing derivatives of 5,12-diphenyltetracene. A method for formylation using N,N-dimethylformamide or N,N-dimethylacetamide has been developed, showing efficient conversion into target compounds (Wang et al., 2011).

Electronic Structure and Singlet Fission

• Singlet Fission Study : A theoretical study highlighted the singlet fission process in derivatives of tetracene, including 5,12-diphenyltetracene. The study focused on understanding the electronic structure and the impact of crystal packing on the ability to produce triplet states from single excitons (Casanova, 2014).

Applications in Organic Electronics

• Organic Light-Emitting Diodes (OLEDs) : Novel organic conjugated derivatives containing 5,12-diphenyltetracene have been synthesized for use in OLEDs. These derivatives exhibit strong blue light emission in solution and have been explored for their electroluminescent performance (Liu et al., 2013).

Enhancing Carrier Transport

• Carrier Transport Performance : Research has explored the effect of introducing fluorine into 5,12-diphenyltetracene derivatives to improve charge carrier mobility. This involves investigating the molecular packing and electronic structures to understand how fluorination impacts carrier mobility in organic transport materials (Zhang et al., 2013).

Mechanism of Action

The mechanism of singlet fission in DPT has been studied using electronic structure calculations. The results indicate that the lowest singlet is found to delocalize at least over seven molecules. Computed relative energies rule out the presence of charge transfer (CT) states as intermediates in a two-step mechanism in all cases.

Q & A

Q1: What is singlet fission, and why is DPT relevant to this process?

A: Singlet fission is a photophysical process where a singlet excited state shares its energy with a neighboring molecule in its ground state, converting into two triplet excited states. [, ] This process has implications for solar energy conversion by potentially exceeding the Shockley-Queisser limit. DPT has been identified as a promising candidate for singlet fission due to its electronic structure and demonstrated ability to undergo efficient singlet fission in both disordered films and nanoparticles. [, , ]

Q2: How does the molecular packing of DPT in the solid state influence its singlet fission efficiency?

A: Research suggests that the arrangement of DPT molecules within the crystal lattice significantly impacts its singlet fission efficiency. [, ] Different crystal structures, or polymorphs, of DPT exhibit varying degrees of electronic coupling between neighboring molecules and differing energy levels of charge-transfer states, both crucial factors for efficient singlet fission. [, ] For example, theoretical studies comparing DPT to other rubrene derivatives revealed a wide range of calculated charge-transfer energies and electronic couplings depending on the specific molecular packing, directly influencing singlet fission rates. []

Q3: Can DPT undergo singlet fission in forms other than single crystals?

A: Yes, DPT has demonstrated singlet fission capabilities in forms beyond single crystals. Studies show that DPT undergoes singlet fission in disordered films, achieving a lower triplet yield compared to its crystalline counterpart. [] Additionally, researchers have synthesized colloidal DPT nanoparticles exhibiting singlet fission. [] These nanoparticles offer a platform to investigate the role of molecular arrangement and charge transfer in singlet fission using liquid suspensions. []

Q4: Are there any challenges in utilizing DPT for singlet fission applications?

A: Despite its potential, challenges remain in maximizing DPT’s efficiency for singlet fission. The complex interplay between molecular packing, electronic couplings, and energy levels necessitates careful control over DPT’s morphology during device fabrication. [, ] Further research is needed to optimize the organization of DPT molecules to maximize singlet fission yields for practical applications.

Q5: How is the self-assembly of DPT controlled at the nano- and microscale?

A: Researchers have successfully demonstrated the spatial and temporal control of DPT self-assembly into organized structures using a photochemical approach. [, ] A photoreactive precursor molecule, dkDDOA, is first synthesized. [, ] Upon irradiation with blue light, dkDDOA undergoes photodecarbonylation, transforming into DPT and simultaneously triggering gelation in a suitable solvent like DMSO. [, ] This method enables the creation of patterned DPT nanofibers on surfaces, even without surface treatment. [, ] The ability to precisely control DPT's self-assembly at such small scales opens up possibilities for fabricating nanoscale devices and materials with tailored optical properties.